Cas no 1882285-77-9 (2-Azaspiro[3.4]octane, 1-(1-ethyl-1H-pyrazol-4-yl)-)

• Product Name: 2-Azaspiro[3.4]octane, 1-(1-ethyl-1H-pyrazol-4-yl)-
• CAS No: 1882285-77-9
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5152946
• Update Time: 2025-06-30

2-Azaspiro[3.4]octane, 1-(1-ethyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.4]octane, 1-(1-ethyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C12H19N3/c1-2-15-8-10(7-14-15)11-12(9-13-11)5-3-4-6-12/h7-8,11,13H,2-6,9H2,1H3
• InChI Key： IXRGZTBYBLQQCC-UHFFFAOYSA-N
• SMILES： C1(C2=CN(CC)N=C2)C2(CCCC2)CN1

Additional information on 2-Azaspiro[3.4]octane, 1-(1-ethyl-1H-pyrazol-4-yl)-

Introduction to CAS No. 1882285-77-9: 2-Azaspiro[3.4]octane, 1-(1-ethyl-1H-pyrazol-4-yl)-

The compound with CAS No. 1882285-77-9, commonly referred to as 2-Azaspiro[3.4]octane, 1-(1-ethyl-1H-pyrazol-4-yl)-, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, which are characterized by the presence of two rings joined by a single atom, in this case, nitrogen. The spiro[3.4]octane framework is particularly interesting due to its unique structural properties and potential applications in drug design.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry, as they often exhibit favorable pharmacokinetic profiles and bioavailability. The pyrazole moiety present in this compound adds further complexity and functionality, making it a promising candidate for various therapeutic applications. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, which can enhance the binding affinity of the molecule to its target receptors.

The synthesis of 2-Azaspiro[3.4]octane, 1-(1-ethyl-1H-pyrazol-4-yl)- involves a multi-step process that typically begins with the preparation of the spirocyclic core. This is followed by functionalization at specific positions to introduce the pyrazole group. Researchers have explored various synthetic strategies, including ring-closing metathesis and nucleophilic substitution reactions, to optimize the yield and purity of the final product.

One of the most exciting aspects of this compound is its potential as a building block for more complex molecular architectures. By modifying the substituents on the pyrazole ring or altering the spirocyclic framework, chemists can create a diverse library of compounds with tailored properties. This versatility has led to its use in drug discovery programs targeting a wide range of diseases, including cancer, inflammation, and central nervous system disorders.

Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular modeling studies on 2-Azaspiro[3.4]octane, 1-(1-ethyl-1H-pyrazol-4-yl)-. These studies have provided valuable insights into its three-dimensional structure, conformational flexibility, and potential binding modes with biological targets. Such information is crucial for guiding further optimization efforts and improving the compound's therapeutic potential.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects against several key enzymes involved in disease pathways. For instance, it has shown promise as an inhibitor of kinases and proteases, which are often overexpressed in pathological conditions such as cancer and neurodegenerative diseases. Further studies are currently underway to evaluate its efficacy in preclinical models and assess its safety profile.

The development of novel drug delivery systems has also been explored for 2-Azaspiro[3.4]octane, 1-(1-ethyl-1H-pyrazol-4-yl)-. Researchers have investigated the use of lipid nanoparticles and polymeric micelles to enhance its solubility and targeted delivery to specific tissues. These innovations hold great promise for overcoming some of the challenges associated with traditional drug administration methods.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways and ecological impact of this compound. As part of sustainable chemistry initiatives, efforts are being made to design greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents.

In conclusion, CAS No. 1882285-77-9: 2-Azaspiro[3.4]octane, 1-(1-ethyl-1H-pyrazol-4-yl)- represents a compelling example of how structural diversity can be leveraged to develop innovative therapeutic agents. With ongoing research focusing on its synthesis, biological activity, and application potential, this compound is poised to make significant contributions to the field of medicinal chemistry in the coming years.